![molecular formula C21H15BrN2O5S B286168 methyl [(5E)-5-{3-bromo-4-[(2-cyanobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate](/img/structure/B286168.png)
methyl [(5E)-5-{3-bromo-4-[(2-cyanobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
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Overview
Description
Methyl [(5E)-5-{3-bromo-4-[(2-cyanobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained significant attention in scientific research. This compound has been extensively studied for its potential therapeutic applications in various fields, including medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of methyl [(5E)-5-{3-bromo-4-[(2-cyanobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it has been suggested that the compound works by inhibiting specific enzymes and proteins that are involved in various biological processes. This inhibition leads to a reduction in inflammation, cancer cell proliferation, and bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. The compound has also been shown to induce apoptosis in cancer cells by activating specific pathways. Additionally, it has been shown to have antibacterial properties by inhibiting the growth of specific bacteria.
Advantages and Limitations for Lab Experiments
Methyl [(5E)-5-{3-bromo-4-[(2-cyanobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has several advantages for lab experiments. It is a highly pure compound, which makes it easier to study its effects. The compound is also stable and can be stored for long periods without degradation. However, the compound has some limitations for lab experiments. It is relatively expensive, which may limit its use in some studies. Additionally, the compound has low solubility in water, which may limit its use in some biological assays.
Future Directions
There are several future directions for the study of methyl [(5E)-5-{3-bromo-4-[(2-cyanobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One potential direction is to study the compound's potential use in treating specific types of cancer. Another direction is to study the compound's potential use in agriculture as a pesticide. Additionally, the compound's potential use in environmental science as a water treatment agent could be studied further. Finally, the mechanism of action of the compound could be further elucidated to better understand its effects.
Synthesis Methods
The synthesis of methyl [(5E)-5-{3-bromo-4-[(2-cyanobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate involves the reaction of 3-bromo-4-[(2-cyanobenzyl)oxy]benzaldehyde with 2,4-thiazolidinedione and methyl acetate in the presence of a catalyst. The reaction is carried out under mild reaction conditions and yields a high purity product. The synthesis method has been optimized to achieve a high yield and purity of the compound.
Scientific Research Applications
Methyl [(5E)-5-{3-bromo-4-[(2-cyanobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been studied for its potential use in agriculture as a pesticide and in environmental science as a water treatment agent.
Properties
Molecular Formula |
C21H15BrN2O5S |
---|---|
Molecular Weight |
487.3 g/mol |
IUPAC Name |
methyl 2-[(5E)-5-[[3-bromo-4-[(2-cyanophenyl)methoxy]phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate |
InChI |
InChI=1S/C21H15BrN2O5S/c1-28-19(25)11-24-20(26)18(30-21(24)27)9-13-6-7-17(16(22)8-13)29-12-15-5-3-2-4-14(15)10-23/h2-9H,11-12H2,1H3/b18-9+ |
InChI Key |
NZMHXMYERRFZLF-GIJQJNRQSA-N |
Isomeric SMILES |
COC(=O)CN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC3=CC=CC=C3C#N)Br)/SC1=O |
SMILES |
COC(=O)CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC=C3C#N)Br)SC1=O |
Canonical SMILES |
COC(=O)CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC=C3C#N)Br)SC1=O |
Origin of Product |
United States |
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